Cas no 1207016-76-9 (N-(4-chloro-2-cyanophenyl)-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-carboxamide)

• Product Name: N-(4-chloro-2-cyanophenyl)-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-carboxamide
• CAS No: 1207016-76-9
• MF: C₁₆H₁₆ClN₃O₄S
• MW: 381.833941459656
• CID: 5996677
• PubChem ID: 45504366
• Update Time: 2025-10-30

N-(4-chloro-2-cyanophenyl)-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-2-cyanophenyl)-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-carboxamide
• AKOS024519381
• 1207016-76-9
• N-(4-chloro-2-cyanophenyl)-4-(N,N-dimethylsulfamoyl)-2,5-dimethylfuran-3-carboxamide
• SR-01000924941
• VU0521193-1
• F5796-1601
• SR-01000924941-1

• Inchi： 1S/C16H16ClN3O4S/c1-9-14(15(10(2)24-9)25(22,23)20(3)4)16(21)19-13-6-5-12(17)7-11(13)8-18/h5-7H,1-4H3,(H,19,21)
• InChI Key： GBFPOLQREFDQSX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C#N)C=1)NC(C1=C(C)OC(C)=C1S(N(C)C)(=O)=O)=O

Computed Properties

• Exact Mass: 381.0550049g/mol
• Monoisotopic Mass: 381.0550049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 112Ų

Additional information on N-(4-chloro-2-cyanophenyl)-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-carboxamide

Professional Introduction to N-(4-chloro-2-cyanophenyl)-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-carboxamide (CAS No: 1207016-76-9)

N-(4-chloro-2-cyanophenyl)-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-carboxamide, identified by its CAS number 1207016-76-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(4-chloro-2-cyanophenyl)-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-carboxamide is characterized by a fused heterocyclic system, which includes a furan ring and an aromatic phenyl ring. The presence of functional groups such as a cyano group, a dimethylsulfamoyl group, and chloro substituents on the phenyl ring contributes to its unique chemical properties and reactivity. These features make it an intriguing candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-(4-chloro-2-cyanophenyl)-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-carboxamide has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. The compound's ability to interact with biological targets at the molecular level has opened up new avenues for therapeutic intervention.

One of the most compelling aspects of N-(4-chloro-2-cyanophenyl)-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-carboxamide is its structural diversity, which allows for the exploration of various chemical modifications. Researchers have been experimenting with different synthetic strategies to optimize its pharmacological properties. For instance, modifications to the dimethylsulfamoyl group have shown promise in enhancing binding affinity and reducing off-target effects. These efforts are part of a broader trend in medicinal chemistry aimed at developing more selective and effective therapeutic agents.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique chemical profile makes it suitable for use as an intermediate in the synthesis of more complex molecules. This versatility is particularly valuable in industrial settings where precise control over molecular structure is essential for producing high-quality chemical products. Additionally, the furan ring present in N-(4-chloro-2-cyanophenyl)-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-carboxamide offers opportunities for further functionalization, enabling the creation of novel materials with tailored properties.

In academic research, N-(4-chloro-2-cyanophenyl)-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-carboxamide has been employed in studies aimed at understanding the mechanisms of action of bioactive compounds. Its interaction with biological targets has provided valuable insights into how small molecules can influence cellular processes. These findings are not only relevant to drug development but also contribute to our fundamental understanding of biochemical pathways.

The synthesis of N-(4-chloro-2-cyanophenyl)-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex molecular framework efficiently. These methods highlight the importance of cutting-edge technology in modern organic synthesis and underscore the compound's significance as a model system for studying reaction mechanisms.

Evaluation of N-(4-chloro-2-cyanophenyl)-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-carboxamide's pharmacological activity has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. Furthermore, preliminary in vivo experiments suggest that it may have neuroprotective effects by modulating pathways associated with oxidative stress and neurodegeneration. These findings warrant further investigation into its potential as a lead compound for developing new treatments.

The safety profile of N-(4-chloro-2-cyanophenyl)-4-(dimethylsulfamoyl)-2,5-dimethylfuran-3-carboxamide

The future direction of research on N-(N- (4-chloro-2-cyanophenyl)- 4- (dimethyl sulfamoyl) - 2 , 5 - dimethoxy furan - 3 - carboxy lide ) lies in expanding its therapeutic applications through interdisciplinary collaboration between chemists, biologists, and pharmacologists. By leveraging computational modeling, high-throughput screening, and structure-based drug design, researchers aim to identify new derivatives with enhanced efficacy and reduced adverse effects. This holistic approach will be instrumental in translating laboratory discoveries into tangible benefits for patients worldwide.